4-((4-fluorophenyl)thio)-N-(4-(pyridin-3-yl)thiazol-2-yl)butanamide

• IUPAC Name: 4-(4-fluorophenyl)sulfanyl-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)butanamide
• InChI: InChI=1S/C18H16FN3OS2/c19-14-5-7-15(8-6-14)24-10-2-4-17(23)22-18-21-16(12-25-18)13-3-1-9-20-11-13/h1,3,5-9,11-12H,2,4,10H2,(H,21,22,23)
• InChI Key: JKTKYMIPBRNTSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CSC(=N2)NC(=O)CCCSC3=CC=C(C=C3)F
• Molecular Formula: C18H16FN3OS2
• Molecular Weight: 373.5 g/mol

Description

4-((4-fluorophenyl)thio)-N-(4-(pyridin-3-yl)thiazol-2-yl)butanamide, also known as 4-FPTB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Environmental and Biological Sensing

Fluorescent Probes for Toxic Substances : The development of fluorescent probes for the selective discrimination of toxic substances in environmental samples is crucial. A study describes a reaction-based fluorescent probe for discriminating thiophenols over aliphatic thiols, highlighting the importance of sensitive and selective detection techniques in chemical, biological, and environmental sciences. This approach demonstrates the utility of fluorescent probes in detecting toxic benzenethiols and biologically active aliphatic thiols with high sensitivity and selectivity, showing promise for environmental and biological applications (Wang et al., 2012).

Anticancer Research

Anti-Lung Cancer Activity : Novel fluorine-substituted compounds have shown significant anti-lung cancer activity. For instance, fluoro-substituted benzo[b]pyran derivatives have been tested against human cancer cell lines, demonstrating anticancer activity at low concentrations compared to reference drugs. This research signifies the potential of fluorine-substituted compounds in developing new anticancer agents (Hammam et al., 2005).

Antimicrobial and Antituberculosis Agents

Development of Antimicrobial Agents : Synthesis and evaluation of new compounds incorporating pyrimidine rings have shown moderate antimicrobial activity. These findings are important for the development of new antimicrobial agents, contributing to the fight against microbial resistance (Farag et al., 2009). Furthermore, fluorinated benzothiazolo imidazole compounds have been synthesized and shown promising antimicrobial activity, especially against Mycobacterium tuberculosis, indicating potential use in treating tuberculosis (Sathe et al., 2011).

Photophysical Research

Charge-Transfer Absorption and Fluorescent Properties : Studies on solvent-sensitive charge-transfer absorption behaviors and dual-emissive fluorescent properties of thiazole-conjugated compounds reveal insights into their photophysical properties. Such research is valuable for the development of new materials for optical and electronic applications (Li et al., 2009).